
Fenazaquin Degradation & Soil Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fenazaquin

CAS No.: 120928-09-8

Cat. No.: S527855

Get Quote

Although the search results do not contain a study that isolates the effect of pH on fenazaquin, one

investigation examined its degradation in parallel with other pesticides, providing indirect insights.

Table 1: Degradation Characteristics of Fenazaquin and Other Pesticides in Soil

Pesticide
Degradation Rate Constant (k,
day⁻¹) Correlation

Half-Life (DT50, days)
Correlation

Key Influencing Soil
Properties

Fenazaquin
[1]

Information not available in the

context of property correlation.

28.9 - 32.0 days

(observed half-life).

Information not

available.

| Glyphosate, 2,4-D, Chlorothalonil, Dimethoate [2] | Inversely proportional to Soil Organic Carbon (OC),

silt, clay, Fe/Al oxides. Directly proportional to soil pH and sand content. | Directly proportional to OC,

clay, silt, Fe/Al oxides. Inversely proportional to soil pH and sand content. | Organic Carbon, Clay, Silt,

Fe/Al oxides, pH, Sand |

The data in Table 1 shows that for several common pesticides, a higher soil pH is correlated with a faster

degradation rate and a shorter half-life [2]. This established principle can be cautiously applied to form a

baseline hypothesis for fenazaquin.
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Understanding how fenazaquin is broken down biologically provides context for how soil conditions,

including pH, might influence these processes. Research on the soil fungus Aspergillus niger has elucidated a

key oxidative pathway.

The following diagram illustrates the primary metabolic pathway of fenazaquin in Aspergillus niger, which

is catalyzed by specific cytochrome P450 (CYP) enzymes [3].
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Key Experimental Findings from the Pathway Study:

Organism: Aspergillus niger (a common soil fungus) [3].

Metabolites Identified: The primary products are 4-Hydroxyquinazoline and 4-t-butylphenethyl
alcohol, indicating cleavage of the ether bridge in fenazaquin [3].

Key Enzyme: The transformation is catalyzed by specific Cytochrome P450 (CYP) enzymes. This
was confirmed by a strong inhibition of metabolism when the CYP inhibitor piperonyl butoxide was

used, which increased fenazaquin's half-life from 0.6 days to 58.7 days in the culture [3].
Chemical Mimic: The same major metabolites were produced rapidly using the chemical oxidant m-

chloroperoxybenzoic acid (MCPBA), supporting the oxidative mechanism [3].
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Technical Support & Troubleshooting

FAQ 1: How does soil pH potentially influence the degradation of fenazaquin? Based on general

pesticide chemistry and the microbial pathway, pH can influence fenazaquin degradation in two ways:

Direct Chemical Hydrolysis: The quinazoline structure in fenazaquin may be susceptible to

hydrolysis, a reaction whose rate is often pH-dependent. The specific nature of this relationship for
fenazaquin requires experimental determination.

Microbial Activity: Since a major degradation pathway is mediated by fungal cytochrome P450
enzymes [3], factors that affect microbial health and enzyme function will impact degradation rates.

Soil pH is a master variable that shapes the microbial community structure and activity. An pH level
that is optimal for Aspergillus niger and other fungi with similar CYP450 systems would likely

accelerate fenazaquin breakdown.

FAQ 2: My experiments show unexpected persistence of fenazaquin in soil. What are the main factors

to investigate?

Soil pH: Test your soil's pH. If the pH is acidic, it may be slowing down the microbial degradation
pathway. Refer to the correlation in Table 1 for a potential trend [2].

Organic Carbon and Clay Content: Soils with high organic matter and clay content can strongly
bind pesticides, making them less available for microbial degradation and thus increasing their

persistence [2].
Microbial Population: Consider characterizing the microbial biomass and specific degrader

populations in your soil. The failure of the CYP450 inhibitor ketoconazole to slow fenazaquin
metabolism in A. niger [3] suggests that specific, resilient CYP isoforms are involved, which may vary

between soils.

Experimental Protocol: Investigating pH Influence in the Lab

Soil Preparation: Obtain a homogeneous soil (e.g., sandy loam). Air-dry and sieve it (<2 mm).

pH Modification: Divide the soil into batches and amend them to create a pH gradient (e.g., pH 5.5,
6.5, 7.5) using calcium carbonate (to raise pH) or aluminum sulfate (to lower pH). Incubate the soils at

constant moisture for several weeks to stabilize.
Fortification: Apply a known concentration of fenazaquin to each soil batch. Include sterile control

samples to distinguish microbial from chemical degradation.
Incubation & Sampling: Incubate all samples under controlled temperature and moisture. Collect

soil sub-samples at regular intervals (e.g., 0, 7, 14, 30, 60 days).
Analysis:

Residue Analysis: Quantify fenazaquin and its major metabolites (4-Hydroxyquinazoline and
TBPE) using GC-MS or HPLC-MS/MS [3] [4].
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Soil Characterization: Measure the pH, organic carbon, and texture of each batch at the

experiment's start and end [2].
Kinetics: Calculate the degradation rate constant (k) and half-life (DT50) for each pH level to quantify

the relationship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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